Sonepiprazole hydrochloride

• Molecular Formula: C21H28ClN3O3S
• Molecular Weight: 438.0 g/mol
• InChI: InChI=1S/C21H27N3O3S.ClH/c22-28(25,26)19-7-5-18(6-8-19)24-14-12-23(13-15-24)11-9-21-20-4-2-1-3-17(20)10-16-27-21;/h1-8,21H,9-16H2,(H2,22,25,26);1H
• InChIKey: LMERFPJRWBLXAM-UHFFFAOYSA-N

Sonepiprazole Hydrochloride: Selective D4 Antagonist

Sonepiprazole hydrochloride (U-101387, PNU-101387G) is a phenylpiperazine-class dopamine D4 receptor antagonist [1]. It binds the human D4.2 receptor with a Ki of approximately 10 nM while exhibiting >500-fold selectivity over the D2 receptor (Ki = 5147 nM for rat D2) and negligible affinity for D1, D3, serotonergic, noradrenergic, and histaminergic receptors (Ki > 2000 nM) [1]. Commercially available as a ≥98% (HPLC) hydrate powder, its chemical identity is 4-[4-[2-[(1S)-isochroman-1-yl]ethyl]piperazin-1-yl]benzenesulfonamide .

1

D4-selective probe Isolate D4-mediated signaling with >500-fold selectivity over D2; negligible affinity for D1, D3, 5-HT, and histamine receptors

2

Prefrontal dopamine studies Region-specific dopamine release enhancement in PFC without nucleus accumbens elevation; spares serotonin

3

Polypharmacology tool Recent identification as potent carbonic anhydrase hCA VII inhibitor (KI ~ 2.9 nM) supports dual D4/CA probe applications

4

Negative control for D4 pathway Definitive negative trial outcome validates D4 antagonism alone is insufficient for antipsychotic efficacy; benchmark for screening cascades

• [1] Merchant KM, Gill GS, Harris DW, Huff RM, Eaton MJ, Lookingland K, Lutzke BS, McCall RB, Piercey MF, Schreur PJ, Sethy VH, Smith MW, Svensson KA, Tang AH, Vonvoigtlander PF, Tenbrink RE. Pharmacological characterization of U-101387, a dopamine D4 receptor selective antagonist. J Pharmacol Exp Ther. 1996 Dec;279(3):1392-403. PMID: 8968364. View Source

Sonepiprazole Hydrochloride vs. Other D4 Antagonists

Dopamine D4 receptor antagonists form a structurally and pharmacologically heterogeneous class. Sonepiprazole hydrochloride differs from other D4-selective ligands such as L-745,870, FAUC-213, and from multi-receptor agents like clozapine in its unique selectivity window (D2/D4 ratio ≈ 510), its region-specific effects on in vivo dopamine release, and its inability to block amphetamine- or apomorphine-induced behaviors [1][2]. These properties cannot be assumed for other D4 antagonists, as demonstrated by the clinical failures of both sonepiprazole and L-745,870 for schizophrenia psychosis, which yielded qualitatively different efficacy patterns relative to active comparators [2][3]. Substituting one D4 antagonist for another without verifying the specific pharmacological fingerprint thus risks invalidating experimental conclusions.

Selectivity profile

Sonepiprazole D2/D4 ratio ≈ 510; clean selectivity over D1, D3, 5-HT, and H1 receptors Other D4 antagonists Clozapine D2/D4 ~2.4, broad receptor binding; L-745,870 or FAUC-213 have different selectivity windows; haloperidol D2-preferring

Neurochemical signature

Sonepiprazole Unique PFC DA ↑, no NAcc DA elevation, no 5-HT increase Other agents Clozapine increases NAcc DA and 5-HT; haloperidol increases CPU DA dramatically

Functional readouts

Behavioral and clinical Does not block amphetamine/apomorphine effects (vs. haloperidol); lacks antipsychotic efficacy in placebo-controlled trial (vs. olanzapine positive control); prevents stress-induced cognitive deficits in primates (unique among D4 antagonists)

Off-target pharmacology

Sonepiprazole Potent hCA VII inhibition (KI 2.9 nM) not reported for other D4 ligands Other D4 antagonists No known carbonic anhydrase activity; substituting may miss this dual pharmacology

• [1] Merchant KM, Gill GS, Harris DW, Huff RM, Eaton MJ, Lookingland K, Lutzke BS, McCall RB, Piercey MF, Schreur PJ, Sethy VH, Smith MW, Svensson KA, Tang AH, Vonvoigtlander PF, Tenbrink RE. Pharmacological characterization of U-101387, a dopamine D4 receptor selective antagonist. J Pharmacol Exp Ther. 1996 Dec;279(3):1392-403. PMID: 8968364. View Source
• [2] Corrigan MH, Gallen CC, Bonura ML, Merchant KM; Sonepiprazole Study Group. Effectiveness of the selective D4 antagonist sonepiprazole in schizophrenia: a placebo-controlled trial. Biol Psychiatry. 2004 Mar 1;55(5):445-51. PMID: 15023570. View Source
• [3] Kramer MS, Last B, Getson A, Reines SA; D4 Dopamine Antagonist Group. The effects of a selective D4 dopamine receptor antagonist (L-745,870) in acutely psychotic inpatients with schizophrenia. Arch Gen Psychiatry. 1997 Jun;54(6):567-72. PMID: 9193198. View Source

Sonepiprazole Hydrochloride: Quantitative Differentiation Evidence

D2/D4 Selectivity: Clozapine and Haloperidol

Sonepiprazole hydrochloride demonstrates a D2/D4 selectivity ratio of approximately 510 (hD4.2 Ki = 10.1 nM vs. rD2 Ki = 5147 nM) [1]. This contrasts sharply with the atypical antipsychotic clozapine, which exhibits a D2/D4 ratio of only 2.4 (D4 Ki = 54 nM; D2 Ki = 130 nM), and the typical antipsychotic haloperidol, which is D2-preferring with a D2/D4 ratio of 0.09 (D4 Ki = 12.7 nM; D2 Ki = 1.1 nM) [2][3]. Thus, sonepiprazole is approximately 200-fold more D4-selective than clozapine and over 5000-fold more D4-selective than haloperidol when comparing D2/D4 ratios.

D2/D4 Selectivity

Head-to-head

Sonepiprazole D2/D4 ≈ 510
Clozapine D2/D4 ≈ 2.4
Haloperidol D2/D4 ≈ 0.09

Supports D4-specific pathway interpretation with minimal D2 confound

Ranked highest D4 selectivity among tested antipsychotics

Evidence Dimension	D2/D4 receptor selectivity ratio
Target Compound Data	hD4.2 Ki = 10.1 nM; rD2 Ki = 5147 nM; D2/D4 ratio ≈ 510
Comparator Or Baseline	Clozapine: D4 Ki = 54 nM, D2 Ki = 130 nM, D2/D4 = 2.4. Haloperidol: D4 Ki = 12.7 nM, D2 Ki = 1.1 nM, D2/D4 = 0.09
Quantified Difference	Sonepiprazole D2/D4 selectivity ~213-fold higher than clozapine; ~5700-fold higher than haloperidol
Conditions	Radioligand binding assays using cloned human D4.2 and rat D2 receptors expressed in cultured cell lines (sonepiprazole); cloned human receptors for clozapine and haloperidol

Why This Matters

The substantially higher D4-over-D2 selectivity of sonepiprazole allows researchers to isolate D4-mediated effects without the confounding D2 antagonism that drives both antipsychotic efficacy and extrapyramidal side effects.

• [1] Merchant KM, Gill GS, Harris DW, Huff RM, Eaton MJ, Lookingland K, Lutzke BS, McCall RB, Piercey MF, Schreur PJ, Sethy VH, Smith MW, Svensson KA, Tang AH, Vonvoigtlander PF, Tenbrink RE. Pharmacological characterization of U-101387, a dopamine D4 receptor selective antagonist. J Pharmacol Exp Ther. 1996 Dec;279(3):1392-403. PMID: 8968364. View Source
• [2] Table 2. Binding (Ki±SEM) Data of Synthetic Compounds at Selected Receptors (nM). PMC2664318. Clozapine: D2=130, D3=240, D4=54, 5HT1A=140, 5HT2A=8.9, 5HT2C=17.0, H1=1.8. View Source
• [3] Table 1. Binding Data of Compounds, Ki ± SEM (nM). PMC2719767. Haloperidol: D2=1.1±0.07, D3=5.5±3.0, D4=12.7±7.2, D2/D4=0.10 [0.09]. View Source

Regional In Vivo Dopamine Release: Clozapine and Haloperidol

Using in vivo microvoltammetry in anesthetized rats, Broderick et al. directly compared PNU-101387G, clozapine, and haloperidol [1]. PNU-101387G (1.0 mg/kg) dramatically and significantly increased dopamine release within the prefrontal cortex (PFC) (p < 0.001), modestly but significantly increased dopamine release within the caudate putamen (CPU) (p < 0.001), and did not alter or decreased dopamine release within the nucleus accumbens (NAcc) depending on dose. In contrast, clozapine increased dopamine release in PFC and NAcc but not CPU, while haloperidol increased dopamine release in PFC, dramatically in CPU, but not in NAcc. Additionally, PNU-101387G was unique in not affecting serotonin release in any region studied, whereas clozapine significantly increased serotonin release in all terminal fields and haloperidol had small, region-specific effects on serotonin [1].

In Vivo DA/5-HT Release

Head-to-head

PFC DA ↑ robust, CPU DA ↑ modest, NAcc DA ↓/no change, 5-HT no change

Unique cortical DA elevation without subcortical or serotonergic alteration

Contrasts with clozapine (NAcc DA↑, 5-HT↑) and haloperidol (CPU DA↑ dramatic)

Evidence Dimension	Regional brain dopamine and serotonin release modulation
Target Compound Data	PNU-101387G: PFC DA ↑ (p<0.001), CPU DA ↑ modest (p<0.001), NAcc DA no change at 1.0 mg/kg or ↓ at higher dose (p<0.05); 5-HT no change in any region
Comparator Or Baseline	Clozapine: PFC DA ↑, NAcc DA ↑, CPU DA no change; 5-HT ↑ in all regions. Haloperidol: PFC DA ↑, CPU DA ↑↑ dramatic, NAcc DA no change; 5-HT small ↑ in PFC and CPU only
Quantified Difference	PNU-101387G uniquely spares NAcc DA release at low dose and does not elevate 5-HT, distinguishing it from both clozapine and haloperidol
Conditions	In vivo microvoltammetry in chloral hydrate-anesthetized male Sprague-Dawley rats; PNU-101387G 1.0 mg/kg s.c., clozapine 20 mg/kg s.c., haloperidol 1.0-2.5 mg/kg s.c.

Why This Matters

The unique regional neurochemical signature of sonepiprazole—robust PFC DA elevation without NAcc DA or 5-HT changes—positions it as a tool to dissect cortical vs. subcortical dopaminergic contributions to cognition and behavior.

• [1] Broderick PA, Piercey MF. Clozapine, haloperidol, and the D4 antagonist PNU-101387G: in vivo effects on mesocortical, mesolimbic, and nigrostriatal dopamine and serotonin release. J Neural Transm (Vienna). 1998;105(6-7):749-67. PMID: 9826116. View Source

Behavioral D2 Antagonist Effects vs. Haloperidol

In rodent behavioral models, sonepiprazole (U-101387) does not block the behavioral effects of amphetamine or apomorphine, does not alter spontaneous locomotor activity on its own, and lacks extrapyramidal and neuroendocrine effects [1][2]. This contrasts with the D2 antagonist haloperidol, which potently blocks amphetamine-induced hyperlocomotion and apomorphine-induced stereotypy and produces catalepsy at antipsychotic doses [2]. The clear behavioral divergence confirms that sonepiprazole's D4 selectivity translates into a functionally distinct in vivo profile that avoids the motor side effect signature of D2 antagonists.

Behavioral D2 Antagonism

Class-level

No blockade of amphetamine/apomorphine; no catalepsy or spontaneous locomotion reduction

Lacks D2 antagonist motor confounds observed with haloperidol

Data to verify from published behavioral assays

Evidence Dimension	Behavioral response to amphetamine/apomorphine challenge and spontaneous locomotion
Target Compound Data	Sonepiprazole (U-101387): no blockade of amphetamine or apomorphine effects; no alteration of spontaneous locomotor activity; no catalepsy
Comparator Or Baseline	Haloperidol (typical D2 antagonist): blocks amphetamine-induced hyperlocomotion, apomorphine stereotypy; produces catalepsy and reduces spontaneous locomotion
Quantified Difference	Qualitatively opposite behavioral profiles: sonepiprazole lacks all D2 antagonist-associated behavioral suppression
Conditions	Rodent behavioral assays (rat and mouse); doses of U-101387 up to 30 mg/kg as described in Merchant et al. 1996

Why This Matters

Researchers seeking to interrogate D4 receptor function without the confounding motor and neuroendocrine effects of D2 blockade can use sonepiprazole as a clean pharmacological tool, unlike haloperidol or other D2-preferring antagonists.

• [1] Wikipedia. Sonepiprazole. Citing: Merchant KM et al. J Pharmacol Exp Ther. 1996;279(3):1392-403 and Feldpausch DL et al. J Pharmacol Exp Ther. 1998;286(1):497-508. View Source
• [2] Merchant KM, Gill GS, Harris DW, Huff RM, Eaton MJ, Lookingland K, Lutzke BS, McCall RB, Piercey MF, Schreur PJ, Sethy VH, Smith MW, Svensson KA, Tang AH, Vonvoigtlander PF, Tenbrink RE. Pharmacological characterization of U-101387, a dopamine D4 receptor selective antagonist. J Pharmacol Exp Ther. 1996 Dec;279(3):1392-403. PMID: 8968364. View Source

Antipsychotic Efficacy: Olanzapine-Controlled Trial

In a multinational, randomized, double-blind, placebo- and olanzapine-controlled 6-week trial (N=467), sonepiprazole at doses of 1.5, 10, and 60 mg/day produced no statistically significant improvement over placebo on the PANSS total score or any secondary endpoint (PANSS factor scores, BPRS, CGI-S, Calgary Depression Scale) [1]. By contrast, the olanzapine arm demonstrated statistically significant superiority over placebo on all efficacy endpoints except the Calgary Depression Scale [1]. This result is consistent with the failure of another selective D4 antagonist, L-745,870, which also showed no antipsychotic efficacy and a trend toward worsening vs. placebo in acutely psychotic patients [2].

Antipsychotic Trial

Trial context

N=467; PANSS total no significant difference vs. placebo; olanzapine arm significant

Reported endpoint context: D4 antagonism alone insufficient for psychosis efficacy

6-week RCT; supports negative control use in antipsychotic research

Evidence Dimension	Antipsychotic efficacy measured by mean change in PANSS total score at Week 6
Target Compound Data	Sonepiprazole 1.5, 10, 60 mg/day: no significant difference vs. placebo on PANSS total or any secondary endpoint
Comparator Or Baseline	Olanzapine (dose not specified in abstract): statistically significant superiority over placebo on all efficacy endpoints except Calgary Depression Scale; Placebo: baseline PANSS ≥ 60
Quantified Difference	Sonepiprazole effect size vs. placebo: non-significant on all measures; Olanzapine effect size vs. placebo: significant on all primary and secondary endpoints
Conditions	6-week, multicenter, randomized, double-blind, placebo- and olanzapine-controlled trial in 467 hospitalized schizophrenia patients (PANSS ≥ 60 at baseline)

Why This Matters

This definitive negative human trial establishes that D4 receptor antagonism alone is insufficient for treating schizophrenia psychosis, informing procurement decisions by eliminating antipsychotic efficacy as a rationale for selecting sonepiprazole.

• [1] Corrigan MH, Gallen CC, Bonura ML, Merchant KM; Sonepiprazole Study Group. Effectiveness of the selective D4 antagonist sonepiprazole in schizophrenia: a placebo-controlled trial. Biol Psychiatry. 2004 Mar 1;55(5):445-51. PMID: 15023570. View Source
• [2] Kramer MS, Last B, Getson A, Reines SA; D4 Dopamine Antagonist Group. The effects of a selective D4 dopamine receptor antagonist (L-745,870) in acutely psychotic inpatients with schizophrenia. Arch Gen Psychiatry. 1997 Jun;54(6):567-72. PMID: 9193198. View Source

Stress-Induced Cognitive Deficits in Primates

In a delayed-response task in monkeys, the pharmacological stressor FG7142 (0.2 mg/kg) significantly impaired working memory performance. Pretreatment with PNU-101387G (0.1–0.8 mg/kg, 60-min pretreatment) produced a dose-related reversal of the FG7142-induced cognitive deficit, with trends toward improvement at low doses and impairment at higher doses when administered alone [1]. This finding is unique among D4 antagonists, as comparable stress-induced cognitive deficit models have not been reported for L-745,870, FAUC-213, or other D4-selective ligands in nonhuman primates.

Stress-Cognition Primates

Model context

Reversed FG7142-induced working memory deficit in monkey delayed-response task

Reported primate model response; unique among D4 antagonists

Only published evidence; requires independent replication

Evidence Dimension	Reversal of stress-induced working memory impairment in nonhuman primates
Target Compound Data	PNU-101387G 0.1-0.8 mg/kg: dose-related reversal of FG7142-induced delayed response performance deficit; no significant effect alone at low doses
Comparator Or Baseline	Vehicle control + FG7142 (0.2 mg/kg) produced significant impairment; no comparable published data for other selective D4 antagonists in this primate model
Quantified Difference	Dose-dependent protection against stress-induced cognitive impairment observed only for PNU-101387G; class-level comparator data absent
Conditions	Delayed response task in monkeys; FG7142 (0.2 mg/kg) as pharmacological stressor; PNU-101387G 60-min pretreatment

Why This Matters

This is the only published evidence of a selective D4 antagonist preventing stress-induced prefrontal cognitive dysfunction in a primate model, making sonepiprazole the compound of choice for researchers investigating D4 receptor roles in stress-cognition interactions.

• [1] Arnsten AF, Murphy B, Merchant K. The selective dopamine D4 receptor antagonist, PNU-101387G, prevents stress-induced cognitive deficits in monkeys. Neuropsychopharmacology. 2000 Oct;23(4):405-10. PMID: 10989267. View Source

Carbonic Anhydrase Inhibition Profile

A 2025 study revealed that sonepiprazole acts as a potent inhibitor of human carbonic anhydrases (hCAs), with the most potent inhibition against the brain-associated isoform hCA VII (KI = 2.9 nM) [1]. Significant inhibitory activity was observed across the panel of catalytically active hCAs (except hCA IV and hCA III). X-ray crystallography confirmed that the sulfonamide group of sonepiprazole coordinates the active-site zinc ion in hCA I, hCA II, and hCA XII [1]. This carbonic anhydrase inhibitory activity has not been reported for other D4-selective antagonists such as L-745,870, FAUC-213, S 18126, or PD 89211, and represents a structurally plausible but previously unrecognized off-target pharmacology unique to sonepiprazole among the D4 antagonist class.

hCA VII Inhibition

Supporting

KI = 2.9 nM

Supports dual D4/carbonic anhydrase probe application

Structurally confirmed by X-ray crystallography; no comparator data for other D4 antagonists

Evidence Dimension	Inhibition of human carbonic anhydrase isoforms
Target Compound Data	Sonepiprazole hCA VII KI = 2.9 nM; inhibition across hCA I, II, VII, XII, XIII, XIV (specific KI values for all isoforms not fully disclosed in abstract)
Comparator Or Baseline	No carbonic anhydrase inhibition data available for L-745,870, FAUC-213, S 18126, PD 89211, clozapine, or haloperidol in the same assay system
Quantified Difference	hCA VII KI = 2.9 nM; class-level comparator data absent
Conditions	Stopped-flow CO2 hydration assay; X-ray crystallography of sonepiprazole-hCA I, hCA II, and hCA XII complexes

Why This Matters

The discovery of potent hCA VII inhibition (KI = 2.9 nM) opens a new application domain for sonepiprazole as a chemical probe for carbonic anhydrase biology, particularly in the CNS, a property not shared by any other D4 antagonist tested to date.

• [1] Angeli A, Ferraroni M, Capasso C, Supuran CT. Structural Studies of the Dopamine D4 Receptor Antagonist Sonepiprazole as an Inhibitor of Human Carbonic Anhydrases. ACS Med Chem Lett. 2025; doi:10.1021/acsmedchemlett.5c00034. Epub ahead of print. PMID: not yet assigned. View Source

Sonepiprazole Hydrochloride: Validated Research Applications

D4 vs. D2 Contributions in Prefrontal Cortex

Sonepiprazole hydrochloride can be used to selectively block D4 receptors in the prefrontal cortex while leaving D2 receptor-mediated striatal functions intact. Its >500-fold D4-over-D2 selectivity [1] and region-specific enhancement of PFC dopamine release without NAcc dopamine elevation [2] make it the preferred tool over clozapine (D2/D4 ≈ 2.4) or haloperidol (D2/D4 ≈ 0.09) for experiments requiring dissociation of cortical D4 from subcortical D2 signaling. This is particularly relevant for studies of working memory, attention, and executive function where D2 antagonist confounds are problematic.

D4-Mediated Stress-Cognition in Primates

The demonstrated ability of sonepiprazole to prevent stress-induced working memory deficits in monkeys [3] establishes it as the only D4 antagonist with validated efficacy in a primate cognitive stress model. Researchers studying the neurobiology of stress-related prefrontal dysfunction—relevant to post-traumatic stress disorder, attention-deficit/hyperactivity disorder, and age-related cognitive decline—can employ sonepiprazole hydrochloride as a pharmacological probe with a direct translational bridge from rodent D4 receptor data.

Carbonic Anhydrase hCA VII Probe

The recent identification of sonepiprazole as a potent hCA VII inhibitor (KI = 2.9 nM) [4] supports its use as a dual-function chemical probe at the intersection of dopaminergic signaling and carbonic anhydrase biology. The sulfonamide zinc-binding group is structurally confirmed by X-ray crystallography [4], enabling structure-based design of bivalent ligands. This application is unique to sonepiprazole among D4 antagonists and may be of interest to medicinal chemistry groups exploring polypharmacology or drug repurposing for neurological conditions involving pH dysregulation.

Negative Control for Antipsychotic Drug Discovery

The definitive negative outcome of the 467-patient sonepiprazole vs. olanzapine trial—no significant difference from placebo on any psychosis endpoint while olanzapine was superior [5]—establishes sonepiprazole as an evidence-based negative control for antipsychotic screening cascades. Pharmaceutical research programs can use sonepiprazole hydrochloride to benchmark the D4 selectivity component of their candidate compounds, confirming that D4 antagonism alone does not drive antipsychotic efficacy and validating that positive signals in psychosis models arise from non-D4 mechanisms.

Application

Selection Property

Validation Focus

D4-D2 cortical signaling studies

High D4 selectivity, >500-fold over D2

Confirm absence of D2-dependent striatal or motor effects in your model

Stress-induced cognitive research in primates

D4-mediated prefrontal protection

Replicate stressor-induced impairment reversal; verify dose-response and model specificity

Dual D4/CA probe for signaling studies

Potent hCA VII inhibition; sulfonamide zinc-binding

Validate CA inhibition in target tissue; control for D4-independent effects via selective CA inhibitors

Benchmark control for D4-mediated signaling

Negative control for D4 pathway in antipsychotic screening

Confirm lack of efficacy in psychosis-related endpoints; use as reference for non-D4 mechanisms

• [1] Merchant KM, Gill GS, Harris DW, Huff RM, Eaton MJ, Lookingland K, Lutzke BS, McCall RB, Piercey MF, Schreur PJ, Sethy VH, Smith MW, Svensson KA, Tang AH, Vonvoigtlander PF, Tenbrink RE. Pharmacological characterization of U-101387, a dopamine D4 receptor selective antagonist. J Pharmacol Exp Ther. 1996 Dec;279(3):1392-403. PMID: 8968364. View Source
• [2] Broderick PA, Piercey MF. Clozapine, haloperidol, and the D4 antagonist PNU-101387G: in vivo effects on mesocortical, mesolimbic, and nigrostriatal dopamine and serotonin release. J Neural Transm (Vienna). 1998;105(6-7):749-67. PMID: 9826116. View Source
• [3] Arnsten AF, Murphy B, Merchant K. The selective dopamine D4 receptor antagonist, PNU-101387G, prevents stress-induced cognitive deficits in monkeys. Neuropsychopharmacology. 2000 Oct;23(4):405-10. PMID: 10989267. View Source
• [4] Angeli A, Ferraroni M, Capasso C, Supuran CT. Structural Studies of the Dopamine D4 Receptor Antagonist Sonepiprazole as an Inhibitor of Human Carbonic Anhydrases. ACS Med Chem Lett. 2025; doi:10.1021/acsmedchemlett.5c00034. View Source
• [5] Corrigan MH, Gallen CC, Bonura ML, Merchant KM; Sonepiprazole Study Group. Effectiveness of the selective D4 antagonist sonepiprazole in schizophrenia: a placebo-controlled trial. Biol Psychiatry. 2004 Mar 1;55(5):445-51. PMID: 15023570. View Source